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Compound of Interest

Compound Name: CL-275838

Cat. No.: B1669143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical

structure of CL-275838, a novel compound with potential applications as a memory-enhancing

and antidepressant agent. This document details the compound's molecular characteristics, a

plausible synthetic route, and its known biological targets, presenting available data in a

structured format for scientific evaluation.

Chemical Structure and Properties of CL-275838
CL-275838 is a complex heterocyclic molecule incorporating a pyrazole, a piperazine, and a

trifluoromethylphenyl moiety. Its systematic IUPAC name is 2-(4-benzylpiperazin-1-yl)-N-(5-(4-

(trifluoromethyl)phenyl)-1H-pyrazol-3-yl)acetamide. The chemical structure and key properties

are summarized below.

Table 1: Physicochemical Properties of CL-275838

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1669143?utm_src=pdf-interest
https://www.benchchem.com/product/b1669143?utm_src=pdf-body
https://www.benchchem.com/product/b1669143?utm_src=pdf-body
https://www.benchchem.com/product/b1669143?utm_src=pdf-body
https://www.benchchem.com/product/b1669143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₇H₂₅F₃N₆O [1]

Molecular Weight 506.52 g/mol [1]

SMILES

C1CN(CCN1CC2=CC=CC=C2

)CC(=O)N3CC=C(N4C3=C(C=

N4)C#N)C5=CC(=CC=C5)C(F)

(F)F

[2]

CAS Number 115931-65-2 [1]

Chemical Structure Diagram:
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Caption: Chemical structure of CL-275838.

Synthesis of CL-275838
A specific, detailed experimental protocol for the synthesis of CL-275838 is not publicly

available in the searched literature. However, based on its chemical structure, a plausible multi-

step synthetic pathway can be proposed. This would likely involve the synthesis of two key

intermediates: 2-(4-benzylpiperazin-1-yl)acetic acid and 5-(4-(trifluoromethyl)phenyl)-1H-

pyrazol-3-amine, followed by their coupling to form the final product.

Proposed Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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